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Compound of Interest

Compound Name: 5,5'-Carbonyldiisophthalic acid

Cat. No.: B3178193

Disclaimer: This document provides a comprehensive overview of the safety and handling
considerations for 5,5'-Carbonyldiisophthalic acid. Due to a lack of specific safety and
toxicological data for this compound, the information presented is largely extrapolated from
data on the structurally related compound, isophthalic acid, and general principles for handling
aromatic carboxylic acids. Researchers and drug development professionals should handle this
compound with caution and perform a thorough risk assessment before use.

Introduction

5,5'-Carbonyldiisophthalic acid is a tetracarboxylic acid that serves as a key building block in
the synthesis of high-performance polymers, such as polyimides and polyamides. Its rigid
aromatic structure and multiple carboxylic acid functional groups contribute to the enhanced
thermal stability and mechanical strength of the resulting polymers. While specific toxicological
data for 5,5'-Carbonyldiisophthalic acid is not readily available, an understanding of its
chemical properties and the safety profile of its parent compound, isophthalic acid, can guide
safe handling practices in a laboratory and manufacturing setting.

Hazard Identification and Classification

Based on the available data for isophthalic acid and its derivatives, 5,5'-
Carbonyldiisophthalic acid is not expected to be a highly hazardous substance. However, as
with any fine chemical powder, it may cause irritation upon contact with the eyes, skin, and
respiratory tract.
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Potential Hazards:

Eye Irritation: May cause mechanical irritation and redness.

Skin Irritation: Prolonged or repeated contact may cause mild skin irritation.

Respiratory Tract Irritation: Inhalation of dust may cause irritation to the nose, throat, and
lungs.

Ingestion: Expected to have low acute toxicity if ingested.[1]

It is important to note that some substituted isophthalic acids, such as 5-hydroxyisophthalic
acid and 5-aminoisophthalic acid, are classified as skin and eye irritants. Therefore, a cautious
approach to handling 5,5'-Carbonyldiisophthalic acid is warranted.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 5,5'-Carbonyldiisophthalic acid
and the related isophthalic acid is provided in the table below for easy comparison.

5,5'-

Property Carbonyldiisophth Isophthalic Acid Reference
alic acid

CAS Number 43080-50-8 121-91-5 [2]

Molecular Formula C17H1009 CsHeO4 [2]

Molecular Weight 358.26 g/mol 166.13 g/mol [2]
Off-white to white White crystalline

Appearance [3]
powder powder

Melting Point Not available 341 -343°C [3]

- ) Slightly soluble in
Solubility Insoluble in water [4]

water

Toxicological Data Summary
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Specific toxicological data for 5,5'-Carbonyldiisophthalic acid is not available. The following
table summarizes the available data for isophthalic acid, which can be used as a conservative
estimate.

Metric Value Species Route Reference

LD50 (Acute

10,400 mg/kg Rat Oral [1]

Oral)

) Leuciscus idus
LC50 (Fish) > 907 mg/l (96 h) - [5]
melanotus

EC50 (Daphnia) > 952 mg/l (48 h)  Daphnia magna - [5]

Not identified as
) o a carcinogen by

Carcinogenicity - - [5]
IARC, ACGIH,
NTP, or OSHA

Experimental Protocols for Safe Handling

The following protocols are recommended for handling 5,5'-Carbonyldiisophthalic acid in a
research or development setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving 5,5'-
Carbonyldiisophthalic acid to determine the appropriate level of PPE. The following diagram
illustrates the recommended PPE.

Personal Protective Equipment (PPE)

Start Handling Wear Lab Coat ear Chemical Resistant Gloves ear Safety Goggles Ssess nee
(e.g., Nitrile)
End Handling
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Caption: Recommended Personal Protective Equipment for handling 5,5'-
Carbonyldiisophthalic acid.

Engineering Controls

» Ventilation: Work with 5,5'-Carbonyldiisophthalic acid in a well-ventilated area. A chemical
fume hood is recommended, especially when handling large quantities or when there is a
potential for dust generation.

o Local Exhaust Ventilation: Use local exhaust ventilation at the point of dust generation to
minimize airborne concentrations.

Spill and Waste Disposal

In the event of a spill, the following workflow should be followed:
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[ Evacuate immediate area]

[ Don appropriate PPE ]

Contain the spill
(use absorbent pads for solids)

Carefully sweep or vacuum
(avoid generating dust)

:

[ Collect in a sealed container]

[ Decontaminate the area]

[ Dispose of as chemical waste]

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for cleaning up a spill of 5,5'-Carbonyldiisophthalic acid.
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Waste 5,5'-Carbonyldiisophthalic acid and contaminated materials should be disposed of in
accordance with local, state, and federal regulations.[5] It is not recommended to dispose of
this chemical into drains or the environment.

Storage and Incompatibility

Proper storage is crucial to maintain the integrity of 5,5'-Carbonyldiisophthalic acid and to
prevent hazardous reactions.

Store in a cool, dry,
well-ventilated area

[ Keep container tightly closed j

[ Store away from incompatible materials j

Strong Oxidizing Agents Strong Bases

Click to download full resolution via product page
Caption: Key storage guidelines for 5,5'-Carbonyldiisophthalic acid.
Incompatible Materials:
e Strong Oxidizing Agents: May cause exothermic reactions.

e Strong Bases: Can react with the carboxylic acid groups in a neutralization reaction.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3178193?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/i19209?userType=undefined
https://www.benchchem.com/product/b3178193?utm_src=pdf-body
https://www.benchchem.com/product/b3178193?utm_src=pdf-body-img
https://www.benchchem.com/product/b3178193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

In case of exposure to 5,5'-Carbonyldiisophthalic acid, the following first aid measures
should be taken:

Exposure Route First Aid Measures Reference

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting lower and

Eye Contact _ _ [6]
upper eyelids occasionally. Get
medical attention if irritation

persists.

Remove contaminated clothing
) and shoes. Wash skin with
Skin Contact ] [6]
soap and water. Get medical

attention if irritation develops.

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [6]
difficult, give oxygen. Get
medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [7]

Rinse mouth with water. Get

medical attention.

Conclusion

While 5,5'-Carbonyldiisophthalic acid is not expected to be a highly hazardous substance,
proper handling and storage are essential to ensure the safety of laboratory and manufacturing
personnel. The recommendations provided in this guide, which are based on data from
structurally similar compounds and general chemical safety principles, offer a framework for
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minimizing risk. It is imperative for all users to conduct a thorough risk assessment before
handling this compound and to adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3178193?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3834394/
https://www.lookchem.com/ProductWholeProperty_LCPL4839226.htm
https://www.fishersci.com/store/msds?partNumber=AAA1444530&productDescription=ISOPHTHALIC+ACID+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/39540MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/i19209?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC122650050&productDescription=ISOPHTHALIC+ACID+99%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13845~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:50:23~~5-Hydroxyisophthalic%20acid~~
https://www.benchchem.com/product/b3178193#safety-and-handling-of-5-5-carbonyldiisophthalic-acid
https://www.benchchem.com/product/b3178193#safety-and-handling-of-5-5-carbonyldiisophthalic-acid
https://www.benchchem.com/product/b3178193#safety-and-handling-of-5-5-carbonyldiisophthalic-acid
https://www.benchchem.com/product/b3178193#safety-and-handling-of-5-5-carbonyldiisophthalic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3178193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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